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Abstract

This technical guide provides a detailed overview of 2-propylpyrimidin-5-ol, a substituted
pyrimidine of interest in medicinal chemistry and synthetic organic chemistry. The guide covers
the compound's chemical structure, IUPAC nomenclature, physicochemical properties, and
synthesis strategies. While specific data for 2-propylpyrimidin-5-ol is limited, this guide
synthesizes information from closely related analogs to provide valuable insights for
researchers. Potential applications in drug discovery are explored, drawing on the known
biological activities of the broader pyrimidine class. This document is intended to serve as a
foundational resource for scientists working with or considering the use of 2-propylpyrimidin-
5-ol and related compounds in their research endeavors.

Introduction: The Pyrimidine Scaffold in Drug
Discovery

The pyrimidine ring is a fundamental heterocyclic scaffold that constitutes the core structure of
the nucleobases uracil, thymine, and cytosine. Beyond its role in the building blocks of life, the
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pyrimidine moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of
approved therapeutic agents. The versatility of the pyrimidine ring, with its multiple sites for
substitution, allows for the fine-tuning of steric, electronic, and pharmacokinetic properties. This
has led to the development of pyrimidine-containing drugs with diverse biological activities,
including anticancer, antiviral, antibacterial, and antifungal properties[1]. The introduction of
various substituents at the 2- and 5-positions of the pyrimidine ring can significantly influence
its biological activity. 2-Propylpyrimidin-5-ol represents a specific example of such a
substituted pyrimidine, the properties and potential of which will be explored in this guide.

Chemical Structure and Nomenclature

The accurate identification and naming of a chemical compound are paramount for clear
scientific communication. This section details the chemical structure and the standardized
IUPAC name for the topic compound.

Chemical Structure

The chemical structure of 2-propylpyrimidin-5-ol consists of a central pyrimidine ring. A propyl
group (-CH2CH2CH3) is attached to the carbon at position 2 of the ring, and a hydroxyl group
(-OH) is attached to the carbon at position 5.

IUPAC Name

The systematic name for this compound, following the guidelines of the International Union of
Pure and Applied Chemistry (IUPAC), is 2-propylpyrimidin-5-ol.

Physicochemical Properties

Understanding the physicochemical properties of a compound is crucial for its application in
research and development, influencing factors such as solubility, stability, and bioavailability.
While experimental data for 2-propylpyrimidin-5-ol is not readily available in public
databases, we can infer its likely properties based on its structure and data from similar
compounds.
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Predicted .
Property ) Source/Basis
Valuel/lnformation

Molecular Formula C7H10N20 Based on structure
Molecular Weight 138.17 g/mol Calculated
Likely a solid at room Analogy to similar
Appearance -
temperature pyrimidinols[2]

Expected to have some
solubility in polar organic
solvents and limited solubility
Solubility in water. The hydroxyl group General chemical principles
may increase aqueous
solubility compared to an

unsubstituted pyrimidine.

The hydroxyl group is ] o
pKa o General chemical principles
expected to be weakly acidic.

Synthesis of 2-Propylpyrimidin-5-ol and Related
Analogs

The synthesis of substituted pyrimidines is a well-established field in organic chemistry. While a
specific, documented synthesis for 2-propylpyrimidin-5-ol is not prominently reported, general
methods for the synthesis of 2-substituted pyrimidin-5-ols can be adapted. A common and
effective strategy involves the condensation of an amidine with a three-carbon building block.

General Synthetic Approach

A plausible synthetic route to 2-propylpyrimidin-5-ol would involve the reaction of
butyramidine (the amidine derived from butyronitrile) with a suitable 1,3-dicarbonyl compound
or its equivalent, which can introduce the hydroxyl group at the 5-position. A general method for
synthesizing 2-substituted pyrimidine-5-carboxylic esters has been described, which involves
the reaction of amidinium salts with the sodium salt of 3,3-dimethoxy-2-
methoxycarbonylpropen-1-ol[3]. Subsequent hydrolysis and decarboxylation could potentially
yield the desired 2-propylpyrimidin-5-ol.
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A patent describes the synthesis of a related compound, 2-n-propyl-4-amino-5-methoxymethyl-
pyrimidine, by reacting butyramidine with a-methoxymethyl-3-methoxyacrylonitrile[4]. This
highlights the use of butyramidine as a precursor for introducing the 2-propy! group.

Experimental Workflow: A Hypothetical Synthesis

The following diagram outlines a potential workflow for the synthesis of 2-propylpyrimidin-5-
ol, based on established pyrimidine synthesis methodologies.

Preparation of Butyramidine

Butyronitrile

HCI, Ethanol

Ethyl butyrimidate hydrochloride

Ammonia

Pyrimidine Ring Formation
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A potential synthetic workflow for 2-propylpyrimidin-5-ol.
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Potential Applications in Drug Discovery

While there is a lack of specific biological activity data for 2-propylpyrimidin-5-ol, the broader
class of pyrimidine derivatives has a rich history in drug discovery. The structural motifs present
in 2-propylpyrimidin-5-ol suggest several avenues for potential therapeutic applications.

Kinase Inhibition

The pyrimidine scaffold is a common feature in many kinase inhibitors used in oncology. The
nitrogen atoms of the pyrimidine ring can act as hydrogen bond acceptors, interacting with the
hinge region of the kinase active site. The substituents at the 2- and 5-positions can be
modified to achieve potency and selectivity for specific kinases. The related compound, 2-
propylpyrimidin-5-amine, is noted to have potential applications as a kinase inhibitor for cancer
therapy[5].

Antimicrobial Agents

Pyrimidine derivatives have been investigated for their antimicrobial properties. A study on
pyrimidin-2-ol/thiol/amine analogues demonstrated that these compounds exhibit good
antimicrobial activity[1]. The presence of electron-withdrawing groups on the pyrimidine ring
was found to enhance this activity[1]. Further functionalization of 2-propylpyrimidin-5-ol could
lead to the development of novel antibacterial or antifungal agents.

Central Nervous System (CNS) Activity

Substituted pyrimidines have also been explored for their activity in the central nervous system.
For instance, 2,4-dimethylpyrimidin-5-ol is an intermediate in the synthesis of Lemborexant, a
drug used for the treatment of insomnia[6]. This suggests that the pyrimidin-5-ol scaffold can be
a valuable starting point for the design of CNS-active compounds.

Conclusion

2-Propylpyrimidin-5-ol is a heterocyclic compound with a structure that suggests potential for
further investigation in medicinal chemistry and drug discovery. While direct experimental data
for this specific molecule is sparse, this guide has provided a comprehensive overview based
on the well-established chemistry and biological activity of the pyrimidine class. The synthetic
routes are accessible through known methodologies, and the potential for this scaffold to be
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elaborated into potent and selective modulators of biological targets is significant. Researchers
and drug development professionals are encouraged to consider 2-propylpyrimidin-5-ol and
its derivatives as a promising starting point for the development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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